Cas no 407-47-6 (2,2,2-Trifluoroethyl acrylate)

• Product Name: 2,2,2-Trifluoroethyl acrylate
• CAS No: 407-47-6
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• MDL: MFCD00000444
• CID: 37320
• PubChem ID: 87562631
• Update Time: 2025-06-12

2,2,2-Trifluoroethyl acrylate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl acrylate
• 2,2,2-Trifluoroethyl Acrylate (stabilized with MEHQ)
• 1,1,1-trifluoroethyl acrylate
• 2,2,2-TRIFLUORO-4'-METHOXYACETOPHENONE
• 2,2,2-Trifluoroethyl prop-2-enoate
• 2-propenoicacid,2,2,2-trifluoroethylester
• acrylate de trifluoro-2,2,2 ethyle
• Acrylic Acid 2,2,2-Trifluoroethyl Ester
• TFOL-A
• TRIFLUOROETHYL ACRYLATE
• TFEA
• Acrylic Acid 2,2,2-Trifluoroethyl Ester (stabilized with MEHQ)
• Acrylicacid, 2,2,2-trifluoroethyl ester (6CI,7CI,8CI)
• Ethanol, 2,2,2-trifluoro-,acrylate (8CI)
• NSC 32611
• V 3F
• Viscoat 3F
• 2-Propenoic acid, 2,2,2-trifluoroethyl ester
• 2,2,2-Trifluoroethylacrylate
• 2-Propenoic acid, trifluoroethyl ester
• Acrylic acid, 2,2,2-trifluoroethyl ester
• VBHXIMACZBQHPX-UHFFFAOYSA-N
• NSC32611
• PubChem12647
• 2,2-Trifluoroethyl acrylate
• Fluorotelomer (linear) acrylates
• VBHXIMACZBQHPX-UHFFFAOYS
• 2,2,2-Trifluoroethyl acrylate

• MDL： MFCD00000444
• Inchi： 1S/C5H5F3O2/c1-2-4(9)10-3-5(6,7)8/h2H,1,3H2
• InChI Key： VBHXIMACZBQHPX-UHFFFAOYSA-N
• SMILES： FC(COC(C=C)=O)(F)F
• BRN： 1756611

Computed Properties

• Exact Mass: 154.02400
• Monoisotopic Mass: 154.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.216 g/mL at 25 °C(lit.)
• Boiling Point: 92°C
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.35(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 26.30000
• LogP: 1.27790
• Solubility: Not available

2,2,2-Trifluoroethyl acrylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37/38
• Safety Instruction： S16-S26-S33-S36/37/39-S37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters

Additional information on 2,2,2-Trifluoroethyl acrylate

Comprehensive Guide to 2,2,2-Trifluoroethyl acrylate (CAS No. 407-47-6): Properties, Applications, and Industry Trends

2,2,2-Trifluoroethyl acrylate (CAS No. 407-47-6) is a fluorinated acrylate ester widely recognized for its unique chemical properties and versatility in industrial applications. This compound, characterized by its trifluoroethyl group, exhibits enhanced thermal stability, chemical resistance, and low surface energy, making it a valuable monomer in polymer synthesis. With the growing demand for high-performance materials in sectors like electronics, coatings, and adhesives, 2,2,2-Trifluoroethyl acrylate has garnered significant attention from researchers and manufacturers alike.

One of the most searched questions about 2,2,2-Trifluoroethyl acrylate revolves around its role in advanced polymer formulations. The compound’s ability to impart hydrophobicity and UV resistance makes it ideal for specialty coatings, particularly in automotive and aerospace industries. Recent trends highlight its use in self-cleaning surfaces and anti-fouling materials, addressing sustainability concerns by reducing the need for frequent maintenance. Additionally, its compatibility with other fluorinated monomers allows for tailored material properties, meeting specific performance criteria in harsh environments.

Another hot topic is the compound’s application in flexible electronics. As the demand for wearable devices and foldable screens grows, 2,2,2-Trifluoroethyl acrylate is increasingly used to develop high-durability elastomers with excellent dielectric properties. Researchers are also exploring its potential in 3D printing resins, where its low shrinkage and high precision enable the production of complex, functional parts. These innovations align with the broader industry shift toward smart materials and additive manufacturing.

From a synthetic perspective, 407-47-6 is often discussed in the context of green chemistry. Recent advancements focus on optimizing its production to minimize environmental impact, such as using catalytic processes or bio-based feedstocks. This aligns with global initiatives like the European Green Deal, which emphasizes sustainable chemical production. Manufacturers are also investing in closed-loop systems to recycle byproducts, further enhancing the compound’s eco-friendly profile.

Safety and handling of 2,2,2-Trifluoroethyl acrylate are frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended to ensure workplace safety. Regulatory compliance, including REACH and FDA guidelines, is critical for industries like medical devices and food packaging, where material purity is paramount.

In summary, 2,2,2-Trifluoroethyl acrylate (CAS No. 407-47-6) is a pivotal material driving innovation across multiple high-tech sectors. Its unique properties, combined with evolving applications in sustainability and advanced manufacturing, position it as a key player in the future of material science. As research continues to uncover new uses, this compound is poised to play an even greater role in solving modern industrial challenges.